(7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)(2-phenoxyphenyl)methanone

• IUPAC Name: (7,7-dimethyl-6,8-dioxa-2-azaspiro[3.5]nonan-2-yl)-(2-phenoxyphenyl)methanone
• InChI: InChI=1S/C21H23NO4/c1-20(2)24-14-21(15-25-20)12-22(13-21)19(23)17-10-6-7-11-18(17)26-16-8-4-3-5-9-16/h3-11H,12-15H2,1-2H3
• InChI Key: AKHIUEKZAQZBGS-UHFFFAOYSA-N
• Canonical SMILES: CC1(OCC2(CN(C2)C(=O)C3=CC=CC=C3OC4=CC=CC=C4)CO1)C
• Molecular Formula: C21H23NO4
• Molecular Weight: 353.4 g/mol

Description

“7,7-Dimethyl-6,8-dioxa-2-azaspiro[3.5]nonane” is a chemical compound with the molecular formula C8H15NO2. It has a molecular weight of 157.21.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H15NO2/c1-7(2)10-5-8(6-11-7)3-9-4-8/h9H,3-6H2,1-2H3.

Physical And Chemical Properties Analysis

This compound should be stored at 0-8°C.

Scientific Research Applications

Mechanism of β-O-4 Bond Cleavage

One paper reviews the acidolysis of dimeric non-phenolic β-O-4-type lignin model compounds, exploring the mechanism of bond cleavage which is crucial for understanding the degradation and utilization of lignin in biomass conversion processes (T. Yokoyama, 2015).

Cryopreservation of Microorganisms

Another study discusses the cryoprotective additives (CPAs) used in the frozen storage of microorganisms, including various chemical compounds that might share some functional similarities with the compound , highlighting their utility in biopreservation (Z. Hubálek, 2003).

Synthetic Phenolic Antioxidants

A review focuses on synthetic phenolic antioxidants (SPAs) found in industrial and commercial products, discussing their environmental occurrence, human exposure, and toxicity. The chemical structure of SPAs may provide insights into the antioxidant potential of similar compounds (Runzeng Liu & S. Mabury, 2020).

Dehydration of Methanol to Dimethyl Ether

Research on the development of heterogeneous catalysts for the dehydration of methanol to dimethyl ether reviews various catalysts, including those with structures or functionalities that might be relevant to the chemical compound , shedding light on potential applications in catalysis and fuel production (H. Bateni & C. Able, 2018).

Phthalates and Bisphenol A on Obesity

A study addresses the effects of phthalates and bisphenol A on obesity development and glucose metabolism disorders. While not directly related, the investigation into these compounds' impact on health could provide a context for understanding the bioactivity of structurally complex molecules (M. M. Stojanoska et al., 2017).

Safety and Hazards

The compound has the following hazard statements: H315, H319, H335. The precautionary statements are P261, P305+351+338, P302+352.